Cas no 16456-28-3 (Benzo[1,2-d:4,5-d']diisoxazole(8CI,9CI))

Benzo[1,2-d:4,5-d']diisoxazole(8CI,9CI) Properties

Names and Identifiers

• Benzo[1,2-d:4,5-d']diisoxazole(8CI,9CI)
• [1,2]oxazolo[5,4-f][1,2]benzoxazole
• Benzo[1,2-d:4,5-d]diisoxazole (8CI,9CI)
• 16456-28-3
• Benzo[1,2-d:4,5-d']bis[1,2]oxazole
• DTXSID30723750
• Benzo[1,2-d:4,5-d']diisoxazole
• +Expand

• InChIKey： OCAKCBRYUFCNLX-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H4N2O2/c1-5-3-9-12-8(5)2-6-4-10-11-7(1)6/h1-4H
• SMILES： O1C2C=C3C(=CC=2C=N1)ON=C3

Computed Properties

• Exact Mass: 160.027277375g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 160.027277375g/mol
• Heavy Atom Count: 12
• Complexity: 168
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 52.1Ų